Cas no 2111509-48-7 (methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate
• CAS No: 2111509-48-7
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6361819
• PubChem ID: 165628280
• Update Time: 2025-10-16

methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate
• 2111509-48-7
• EN300-1779992

• Inchi： 1S/C7H9NO3S/c1-11-7(10)2-6(9)5-3-12-4-8-5/h3-4,6,9H,2H2,1H3
• InChI Key： OSZVUKTVTPLZNI-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate

Research Briefing on Methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate (CAS: 2111509-48-7) in Chemical Biology and Pharmaceutical Applications

Methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate (CAS: 2111509-48-7) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its structural versatility and potential therapeutic applications. Recent studies have highlighted its role as a key building block in the synthesis of bioactive molecules, particularly those targeting infectious diseases and metabolic disorders. This briefing consolidates the latest findings on its synthesis, mechanisms, and applications.

A 2023 study in Journal of Medicinal Chemistry demonstrated the compound's utility in constructing thiazole-containing inhibitors of bacterial enoyl-ACP reductase (FabI), a target for novel antibiotics. Researchers optimized a one-pot synthesis of methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate with 78% yield via condensation of thiazole-4-carbaldehyde with methyl acetoacetate, followed by asymmetric reduction. The crystalline product (confirmed by X-ray diffraction) served as a chiral precursor for FabI inhibitors with IC50 values ≤200 nM against drug-resistant Staphylococcus aureus.

In metabolic disease research, a team at Scripps Research Institute (2024, ACS Chemical Biology) incorporated this thiazole derivative into allosteric modulators of GPR40, a GPCR target for type 2 diabetes. The β-hydroxy ester moiety proved critical for binding affinity (Kd = 3.2 μM in SPR assays) and selectivity over related receptors. Molecular dynamics simulations revealed hydrogen bonding between the 3-hydroxy group and Arg183 in the GPR40 binding pocket.

Notably, patent WO2023156789 (2023) discloses a novel application in antiviral prodrug design, where methyl 3-hydroxy-3-(1,3-thiazol-4-yl)propanoate serves as a bioreversible linker for nucleotide analogs. The thiazole ring enhances cellular uptake by 2.3-fold compared to phenyl analogs (HepG2 cells), while the ester group enables controlled release of active compounds in liver tissue.

Ongoing challenges include improving the stereoselectivity of synthetic routes (current dr ~85:15) and elucidating the compound's in vivo metabolism. A recent ADMET study (European Journal of Pharmaceutical Sciences, 2024) reported rapid esterase-mediated hydrolysis (t1/2 = 12 min in human plasma) but noted unexpected thiazole ring oxidation in hepatic microsomes. These findings underscore the need for structural modifications in future drug development applications.

The compound's commercial availability from major suppliers (e.g., Sigma-Aldrich, Catalog #T368905; purity ≥97% by HPLC) has accelerated its adoption. Current pricing (~$240/100mg) reflects both synthetic complexity and growing demand from medicinal chemistry programs targeting protein-protein interactions where the thiazole moiety acts as a privileged scaffold.